Cas no 2229624-51-3 ({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methanamine)

• Product Name: {4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methanamine
• CAS No: 2229624-51-3
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 5820878
• PubChem ID: 165797662
• Update Time: 2023-12-14

{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-methanamine
• {4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methanamine
• {4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine
• EN300-1994595
• 2229624-51-3

• Inchi： 1S/C7H7ClN4/c8-6-5-4(1-9)2-10-7(5)12-3-11-6/h2-3H,1,9H2,(H,10,11,12)
• InChI Key： CZXSDFGNDHDALL-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2C(CN)=CNC2=N1

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.518±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.31±0.50(Predicted)